6-(3,4-Dimethylphenyl)-2-[(2-fluorophenyl)methyl]pyridazin-3-one

• IUPAC Name: 6-(3,4-dimethylphenyl)-2-[(2-fluorophenyl)methyl]pyridazin-3-one
• InChI: InChI=1S/C19H17FN2O/c1-13-7-8-15(11-14(13)2)18-9-10-19(23)22(21-18)12-16-5-3-4-6-17(16)20/h3-11H,12H2,1-2H3
• InChI Key: NZDZENPFSJLYOI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=NN(C(=O)C=C2)CC3=CC=CC=C3F)C
• Molecular Formula: C19H17FN2O
• Molecular Weight: 308.3 g/mol

Description

6-(3,4-Dimethylphenyl)-2-[(2-fluorophenyl)methyl]pyridazin-3-one is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. It belongs to the pyridazinone class of compounds and has been found to possess a range of biochemical and physiological effects.

Scientific Research Applications

Synthesis and Molecular Applications

This compound is utilized as a core structure for synthesizing a wide range of derivatives with potential biological activities. For example, Flefel et al. (2018) have demonstrated its use in preparing novel pyridine and fused pyridine derivatives, showcasing its versatility in synthetic organic chemistry. These derivatives exhibited antimicrobial and antioxidant activities, indicating the compound's utility in developing potential therapeutic agents (E. M. Flefel et al., 2018).

Anticancer and Antiangiogenic Properties

Further research by Kamble et al. (2015) synthesized and characterized new pyridazin-3(2H)-one derivatives, assessing their anticancer, antiangiogenic, and antioxidant activities. Their findings revealed that some derivatives exhibit inhibitory activities against various human cancer cell lines, including liver, breast, and leukemia, highlighting the compound's potential as a scaffold for developing anticancer agents (V. T. Kamble et al., 2015).

Molecular Docking and Drug Discovery

The compound also serves as a starting point for in silico molecular docking studies, aiming at identifying binding affinities towards specific target proteins. This approach aids in the rational design of drugs with improved efficacy and reduced side effects, as indicated by the research on GlcN-6-P synthase targeting by derivatives of this compound (E. M. Flefel et al., 2018).

Material Science and Fluorescent Properties

Research into the structural properties of pyridazinone derivatives, including those based on the compound , contributes to the development of materials with novel optical properties. Studies focusing on crystal structure analysis can lead to the discovery of compounds with unique fluorescent characteristics, useful in various technological applications (Said Daoui et al., 2019).